4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine

• IUPAC Name: (4-methylpiperidin-1-yl)-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]methanone
• InChI: InChI=1S/C21H21N3O2/c1-15-10-12-24(13-11-15)21(25)18-9-5-8-17(14-18)20-23-22-19(26-20)16-6-3-2-4-7-16/h2-9,14-15H,10-13H2,1H3
• InChI Key: ZBZXPCRMFZUVPW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CC=CC(=C2)C3=NN=C(O3)C4=CC=CC=C4
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine, also known as MPDPH, is a chemical compound that has gained significant attention from the scientific community due to its potential therapeutic applications. MPDPH belongs to the class of piperidine compounds and has a molecular weight of 386.47 g/mol.

Mechanism of Action

The mechanism of action of 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is not fully understood, but it is believed to involve the modulation of several neurotransmitter systems. 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain. Additionally, 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine has been shown to inhibit the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft. The exact mechanism of action of 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine in neuroprotection and pain relief is still under investigation.
Biochemical and Physiological Effects
4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine has been shown to have several biochemical and physiological effects. In animal models, 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine has been shown to increase the levels of antioxidant enzymes and reduce the production of reactive oxygen species. Additionally, 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine has been shown to improve mitochondrial function and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine for lab experiments is its relatively simple synthesis method. Additionally, 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine has been shown to have a potent neuroprotective effect, making it a valuable tool for studying the mechanisms of neuronal damage and protection. However, one of the limitations of 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine. One area of interest is the use of 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine in pain relief and to determine its potential as an analgesic. Finally, the development of more efficient synthesis methods and the optimization of 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine's pharmacokinetic properties could lead to the development of more effective therapeutic agents based on this compound.
Conclusion
In conclusion, 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is a piperidine compound with potential therapeutic applications in neuroprotection and pain relief. The synthesis of 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is relatively simple, and it has been the subject of several scientific studies. 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine has been shown to have a potent neuroprotective effect and analgesic properties in animal models. However, further research is needed to fully understand its mechanism of action and to determine its potential as a therapeutic agent.

Scientific Research Applications

4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine has been the subject of several scientific studies due to its potential therapeutic applications. One of the main areas of research is its use as a neuroprotective agent. 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine has been shown to protect neurons from oxidative damage and reduce the production of reactive oxygen species. Additionally, 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine has been shown to improve cognitive function and memory in animal models.
Another area of research is the use of 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine as an analgesic. 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine has been shown to have a potent analgesic effect in animal models of pain. The mechanism of action of 4-methyl-1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine in pain relief is not fully understood, but it is believed to involve the modulation of the opioid system.